2-Phenyl-5,6,7,8-tetrahydroindolizine

• IUPAC Name: 2-phenyl-5,6,7,8-tetrahydroindolizine
• InChI: InChI=1S/C14H15N/c1-2-6-12(7-3-1)13-10-14-8-4-5-9-15(14)11-13/h1-3,6-7,10-11H,4-5,8-9H2
• InChI Key: TVEZCLGPJYDIIM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C=C(C=C2C1)C3=CC=CC=C3
• Molecular Formula: C14H15N
• DSSTOX Substance ID: DTXSID80567222
• Molecular Weight: 197.27 g/mol
• CAS RN: 142439-15-4

Description

2-Phenyl-5,6,7,8-tetrahydroindolizine is a chemical compound. It’s a structurally novel alkaloid.

Synthesis Analysis

The synthesis of 2-Phenyl-5,6,7,8-tetrahydroindolizine involves the cyclisation of 4-(1H-pyrrol-1-yl)butanoic acid or its ethyl ester which produces 6,7-dihydroindolizin-8(5H)-one 10. This is then formylated at C-3 followed by reduction to afford polygonatine A 7.

Molecular Structure Analysis

The molecular structure of 2-Phenyl-5,6,7,8-tetrahydroindolizine is represented by the InChI code: 1S/C14H15N/c1-2-6-12(7-3-1)13-10-14-8-4-5-9-15(14)11-13/h1-3,6-7,10-11H,4-5,8-9H2.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 2-Phenyl-5,6,7,8-tetrahydroindolizine include cyclisation, formylation, and reduction.

Physical And Chemical Properties Analysis

The molecular weight of 2-Phenyl-5,6,7,8-tetrahydroindolizine is 197.28. It has a melting point range of 76.5-77.5.

Scientific Research Applications

Synthesis and Chemical Properties

• Single-Step Synthesis : An efficient single-step synthesis method for 5,6,7,8-tetrahydroindolizines using 2-formylpiperidine hydrochloride and 1,3-dicarbonyl compounds has been developed. This synthesis process results in moderate to good yields, highlighting its potential in organic chemistry applications (Capomolla et al., 2015).
• One-Pot Synthesis : Another synthesis approach for tetrahydroindolizine derivatives involves a one-pot synthesis via successive intra- and intermolecular alkylations of pyrroles. This method underscores the compound's significance in medicinal and organic chemistry due to its simplicity and efficiency (Magerramov et al., 2010).
• Diverse Synthesis Routes : Various other chemical pathways have been explored for synthesizing phenyltetrahydroindolizines, including rhodium catalyzed hydroformylation, palladium-catalyzed arylation, and aluminum-catalyzed cyclizations. These studies highlight the compound's versatility and adaptability in synthetic chemistry (Rocchiccioli et al., 2007), (Gracia et al., 2009), (Cavitt & France, 2016).

Biological and Pharmacological Applications

• Biological Activity : Early pharmacological screening revealed that derivatives of 2-Phenyl-5,6,7,8-tetrahydroindolizine exhibit multiple biological activities, such as anti-5-hydroxytryptamine, antihistamine, and central nervous system depressant effects (Antonini et al., 1977).
• Anticancer Properties : Recent research includes the synthesis of 2-phenyl-5,6,7,8-tetrahydroimidazo derivatives with sulfonamides, showing significant anticancer activities against human cancer cell lines. This underscores the compound's potential in the development of new anticancer therapies (Bourzikat et al., 2022).

Safety and Hazards

The safety information for 2-Phenyl-5,6,7,8-tetrahydroindolizine includes several hazard statements: H302, H315, H319, H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Synthesis routes and methods

Procedure details

Raney nickel (6 g) was slurried in ethanol (100 mL) and a solution of 2-phenylindolizine (48 g, 0.24 mol) in ethanol (1 L) was added. The reaction mixture was stirred under hydrogen at room temperature and 50-60 psi overnight. The mixture was filtered through Celite then the solvent was evaporated under vacuum to yield 2-phenyl-5,6,7,8-tetrahydro-indolizine (32 g, 65%) as a white solid.